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Compound of Interest

Compound Name: 4-Chlorobenzofuran

CAS No.: 257864-14-5

Cat. No.: B1589045

Get Quote

An In-depth Technical Guide to 4-Chlorobenzofuran: Chemical Structure, Synthesis, and

Analysis

Introduction
Benzofurans are a significant class of heterocyclic compounds, forming the core structure of

numerous natural products and synthetic molecules with potent biological activities.[1][2][3]

Their derivatives are explored for anti-tumor, antibacterial, anti-oxidative, and anti-viral

applications.[2] The introduction of a halogen atom, such as chlorine, onto the benzofuran

scaffold can significantly modulate a molecule's physicochemical properties, including

lipophilicity, metabolic stability, and electronic distribution. This guide provides a comprehensive

technical overview of 4-Chlorobenzofuran, a chlorinated derivative of benzofuran.[4] It serves

as a crucial resource for researchers, scientists, and drug development professionals, detailing

its chemical structure, plausible synthetic strategies, and in-depth analytical methodologies for

its characterization and quantification.
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4-Chlorobenzofuran is characterized by a benzofuran core with a chlorine atom substituted at

the C4 position of the benzene ring. This substitution influences the molecule's reactivity and

electronic properties, making it a valuable intermediate in organic synthesis.[4]

Core Chemical Structure
The structure consists of a furan ring fused to a benzene ring. The chlorine atom is attached to

the carbon atom adjacent to the fused oxygen-containing ring on the benzene side.

Caption: Chemical structure of 4-Chlorobenzofuran.

Physicochemical Data
The key properties of 4-Chlorobenzofuran are summarized below. These values are critical

for designing synthetic reactions, purification protocols, and analytical methods.

Property Value Source

Molecular Formula C₈H₅ClO [4]

Molecular Weight 152.58 g/mol [4]

CAS Number 257864-14-5 [4]

Boiling Point 209.5 °C at 760 mmHg [4]

Density 1.29 g/cm³ [4]

Flash Point 80.5 °C [4]

Synthesis Methodologies
While specific literature on the synthesis of 4-Chlorobenzofuran is sparse, its preparation can

be extrapolated from established methods for benzofuran derivatives. These syntheses often

involve intramolecular cyclization reactions, leveraging various catalysts to facilitate C-O and C-

C bond formation.[1][5]

Conceptual Synthetic Approach: Palladium-Catalyzed
Cyclization
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A plausible and widely used strategy involves the palladium-catalyzed intramolecular

cyclization of an appropriately substituted phenol. This approach offers high yields and

functional group tolerance. The general workflow would involve the coupling of a substituted

phenol with an alkyne, followed by cyclization.

Synthesis Workflow

Starting Material:
2-bromo-3-chlorophenol

Sonogashira Coupling
(e.g., with Trimethylsilylacetylene)

Intermediate:
2-((Trimethylsilyl)ethynyl)-3-chlorophenol

Deprotection
(e.g., TBAF)

Intermediate:
2-ethynyl-3-chlorophenol

Intramolecular Cyclization
(e.g., PdCl₂(PPh₃)₂ / CuI)

Final Product:
4-Chlorobenzofuran
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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